Cas no 13664-98-7 (2,2-Dibromo-1-(4-methylphenyl)ethanone)

• Product Name: 2,2-Dibromo-1-(4-methylphenyl)ethanone
• CAS No: 13664-98-7
• MF: C₉H₈Br₂O
• MW: 291.967221260071
• MDL: MFCD10699588
• CID: 1242027
• PubChem ID: 12418334
• Update Time: 2025-08-05

2,2-Dibromo-1-(4-methylphenyl)ethanone Chemical and Physical Properties

Names and Identifiers

• Ethanone, 2,2-dibromo-1-(4-methylphenyl)-
• α,α-Dibromo-p-methylacetophenone
• alpha,alpha-Dibromo-4-methylacetophenone
• 2,2-DIBROMO-1-P-TOLYLETHANONE
• 2,2-dibromo-1-(4-methylphenyl)ethanone
• 1-p-Tolyl-2,2-dibromoethanone
• 2,2-dibromo-1-(p-tolyl)ethanone
• AS-59675
• SY298881
• SCHEMBL5696515
• D93381
• 2,2-Dibromo-4 inverted exclamation mark -methylacetophenone
• MFCD10699588
• 2,2-dibromo-1-(4-methylphenyl)ethan-1-one
• 13664-98-7
• AKOS030621333
• 2,2-Dibromo-1-(4-methylphenyl)ethanone

• MDL： MFCD10699588
• Inchi： 1S/C9H8Br2O/c1-6-2-4-7(5-3-6)8(12)9(10)11/h2-5,9H,1H3
• InChI Key： VBOWXHAZNGCXAV-UHFFFAOYSA-N
• SMILES： BrC(C(C1C=CC(C)=CC=1)=O)Br

Computed Properties

• Exact Mass: 291.89214g/mol
• Monoisotopic Mass: 289.89419g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 17.1

Experimental Properties

• Density: 1.780±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 99 ºC
• Boiling Point: 290.3±25.0 ºC (760 Torr),
• Flash Point: 89.8±9.7 ºC,
• Solubility: Very slightly soluble (0.11 g/l) (25 º C),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 2,2-Dibromo-1-(4-methylphenyl)ethanone

Professional Introduction to 2,2-Dibromo-1-(4-methylphenyl)ethanone (CAS No. 13664-98-7)

2,2-Dibromo-1-(4-methylphenyl)ethanone, identified by the Chemical Abstracts Service Number (CAS No.) 13664-98-7, is a significant organic compound that has garnered attention in the field of pharmaceutical chemistry and synthetic organic chemistry. This compound, featuring a brominated ketone moiety attached to a phenyl ring with a methyl substituent, exhibits unique structural and chemical properties that make it a valuable intermediate in the synthesis of various biologically active molecules.

The molecular structure of 2,2-Dibromo-1-(4-methylphenyl)ethanone consists of a central carbonyl group (C=O) flanked by two bromine atoms on one carbon and a phenyl ring substituted with a methyl group on the adjacent carbon. This arrangement imparts distinct reactivity patterns, making it a versatile building block for further functionalization. The presence of bromine atoms enhances its utility in cross-coupling reactions, such as Suzuki-Miyaura and Heck reactions, which are pivotal in constructing complex molecular architectures.

In recent years, 2,2-Dibromo-1-(4-methylphenyl)ethanone has been extensively explored in the development of novel pharmaceutical agents. Its structural motif is reminiscent of several known bioactive compounds, suggesting potential applications in drug discovery. For instance, derivatives of this compound have been investigated for their antimicrobial and anti-inflammatory properties. The bromine atoms serve as handles for further derivatization, allowing chemists to modify the molecule’s pharmacophore to target specific biological pathways.

One of the most compelling aspects of 2,2-Dibromo-1-(4-methylphenyl)ethanone is its role in the synthesis of heterocyclic compounds. Heterocycles are the backbone of many pharmaceuticals due to their ability to mimic natural products and interact with biological targets. Researchers have utilized this compound to construct fused rings systems, such as benzodiazepines and quinolines, which are known for their therapeutic efficacy. The bromine atoms facilitate palladium-catalyzed coupling reactions, enabling the formation of carbon-carbon bonds with high precision.

The compound’s reactivity also makes it an attractive candidate for material science applications. For example, it has been employed in the synthesis of organic semiconductors and liquid crystals. The bromine substituents allow for polymerization and cross-linking reactions, leading to materials with tailored electronic properties. These advancements highlight the compound’s versatility beyond traditional pharmaceutical applications.

Recent studies have demonstrated the utility of 2,2-Dibromo-1-(4-methylphenyl)ethanone in catalytic processes. Transition metal-catalyzed reactions often require specific substrates to proceed efficiently, and this compound has proven to be an effective precursor. For instance, palladium-catalyzed hydrogenation and oxidation reactions have been reported using derivatives of this ketone. Such transformations are crucial for fine-tuning molecular properties without altering the core structure.

The synthesis of 2,2-Dibromo-1-(4-methylphenyl)ethanone itself is an interesting chemical challenge. Traditional methods involve bromination of 4-methylacetophenone using brominating agents like N-bromosuccinimide (NBS). However, recent advances in green chemistry have led to the exploration of alternative synthetic routes that minimize waste and improve yields. For example, photochemical bromination techniques have been investigated as more sustainable alternatives to traditional methods.

In conclusion, 2,2-Dibromo-1-(4-methylphenyl)ethanone (CAS No. 13664-98-7) is a multifaceted compound with broad applications in pharmaceuticals and materials science. Its unique structural features and reactivity make it a valuable tool for synthetic chemists. As research continues to uncover new methodologies and applications, 2,2-Dibromo-1-(4-methylphenyl)ethanone is poised to remain at the forefront of chemical innovation.